Cas no 61503-37-5 (1-(3-chloroprop-1-en-2-yl)-4-phenylbenzene)

• Product Name: 1-(3-chloroprop-1-en-2-yl)-4-phenylbenzene
• CAS No: 61503-37-5
• MF: C₁₅H₁₃Cl
• MW: 228.716723203659
• CID: 476940
• PubChem ID: 71395172
• Update Time: 2025-06-09

1-(3-chloroprop-1-en-2-yl)-4-phenylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-[1-(chloromethyl)ethenyl]-
• 1-(3-chloroprop-1-en-2-yl)-4-phenylbenzene
• 61503-37-5
• 4-(3-Chloroprop-1-en-2-yl)-1,1'-biphenyl
• DTXSID20816807
• EN300-1860917

• Inchi： 1S/C15H13Cl/c1-12(11-16)13-7-9-15(10-8-13)14-5-3-2-4-6-14/h2-10H,1,11H2
• InChI Key： NNZDYSHHIYCOCK-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 228.07069
• Monoisotopic Mass: 228.0705781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 1-(3-chloroprop-1-en-2-yl)-4-phenylbenzene

Comprehensive Overview of 1-(3-Chloroprop-1-en-2-yl)-4-Phenylbenzene (CAS No. 61503-37-5)

1-(3-Chloroprop-1-en-2-yl)-4-phenylbenzene (CAS No. 61503-37-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, material science, and fine chemical synthesis. This compound, characterized by its unique chloroalkene and phenylbenzene structure, serves as a versatile building block for advanced chemical applications. Its molecular formula, C₁₅H₁₃Cl, and precise structural configuration make it a subject of interest for researchers exploring high-performance polymers, liquid crystals, and bioactive molecules.

The growing demand for customized chemical synthesis and green chemistry solutions has propelled the relevance of 61503-37-5 in modern research. With increasing searches for "sustainable chemical intermediates" and "eco-friendly synthesis routes," this compound aligns with the industry's shift toward minimizing environmental impact. Its potential applications in OLED materials and photovoltaic devices further highlight its role in cutting-edge technologies, addressing global trends like renewable energy and energy-efficient displays.

From a synthetic perspective, 1-(3-chloroprop-1-en-2-yl)-4-phenylbenzene is often synthesized via cross-coupling reactions or Friedel-Crafts alkylation, methods frequently queried in academic and industrial forums. Researchers are particularly interested in optimizing its yield and purity, as reflected in search terms like "efficient synthesis of chloroalkene derivatives" and "CAS 61503-37-5 purification methods." The compound's stability under various conditions also makes it a candidate for catalysis studies and process scale-up experiments.

In the context of intellectual property and patent landscapes, 61503-37-5 has been cited in multiple patents related to electronic materials and specialty coatings. This aligns with the surge in searches for "patented chemical compounds" and "innovative material applications." Its structural flexibility allows for derivatization, enabling the development of novel functional materials with tailored properties—a topic of high interest in nanotechnology and advanced manufacturing circles.

Safety and handling of 1-(3-chloroprop-1-en-2-yl)-4-phenylbenzene adhere to standard laboratory protocols, with no significant hazards reported under normal conditions. This distinguishes it from heavily regulated substances, making it a safer alternative for industrial applications. Recent discussions on "low-risk chemical reagents" and "non-toxic intermediates" underscore its suitability for large-scale production without stringent regulatory constraints.

In summary, CAS No. 61503-37-5 represents a compelling case study in the intersection of chemical innovation and industrial applicability. Its multifaceted uses, from material science to sustainable chemistry, position it as a valuable asset for researchers and manufacturers alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in technology and environmental sustainability.